Cas no 2680818-90-8 (1,1,1-Trifluoro-3-(piperidin-3-yl)propan-2-one)

• Product Name: 1,1,1-Trifluoro-3-(piperidin-3-yl)propan-2-one
• CAS No: 2680818-90-8
• MF: C₈H₁₂F₃NO
• MW: 195.182192802429
• CID: 5649336
• PubChem ID: 165941980
• Update Time: 2023-09-20

1,1,1-Trifluoro-3-(piperidin-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2680818-90-8
• 1,1,1-trifluoro-3-(piperidin-3-yl)propan-2-one
• EN300-28271900
• 1,1,1-Trifluoro-3-(piperidin-3-yl)propan-2-one

• Inchi： 1S/C8H12F3NO/c9-8(10,11)7(13)4-6-2-1-3-12-5-6/h6,12H,1-5H2
• InChI Key： FHJGDRHOKWIWKE-UHFFFAOYSA-N
• SMILES： FC(C(CC1CNCCC1)=O)(F)F

Computed Properties

• Exact Mass: 195.08709849g/mol
• Monoisotopic Mass: 195.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų